![molecular formula C19H22FNO4 B5427433 1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid](/img/structure/B5427433.png)
1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid, also known as CPACF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.
Mechanism of Action
The mechanism of action of 1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters and receptors. It has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function. This compound has also been shown to modulate the activity of the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in the brain, which can help protect against oxidative stress. This compound has also been shown to reduce inflammation in the brain, which is important for the treatment of neurodegenerative diseases. In addition, this compound has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities with high purity. This compound is also stable and has a long shelf life, making it a reliable option for research purposes. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways. In addition, this compound has not been extensively studied in humans, which limits its potential for clinical applications.
Future Directions
There are several future directions for research on 1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid. One area of interest is its potential use as a treatment for neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as an analgesic. This compound has been shown to reduce pain in animal models, and further studies are needed to determine its potential for use in humans. Finally, this compound could be used as a tool for studying the mechanisms of learning and memory, as it has been shown to modulate the activity of the NMDA receptor.
Synthesis Methods
1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid can be synthesized through a multistep process that involves the reaction of cyclopentadiene with acryloyl chloride, followed by the reaction of the resulting compound with piperidine and 2-fluorophenol. The final product is obtained through the addition of carboxylic acid. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for research purposes.
Scientific Research Applications
1-(cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid has been studied extensively for its potential applications in medicinal chemistry and neuroscience. It has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use as an analgesic, as it has been shown to reduce pain in animal models.
properties
IUPAC Name |
1-(2-cyclopent-2-en-1-ylacetyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FNO4/c20-15-7-3-4-8-16(15)25-19(18(23)24)9-11-21(12-10-19)17(22)13-14-5-1-2-6-14/h1,3-5,7-8,14H,2,6,9-13H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRUPRCSAPGRREH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C=C1)CC(=O)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.